Cas no 57366-34-4 (Benzoic acid, 2-(3,5-diphenyl-4H-1,2,4-triazol-4-yl)-)
57366-34-4 structure
Product Name:Benzoic acid, 2-(3,5-diphenyl-4H-1,2,4-triazol-4-yl)-
CAS No:57366-34-4
MF:C21H15N3O2
MW:341.362704515457
CID:4043973
Update Time:2025-03-25
Benzoic acid, 2-(3,5-diphenyl-4H-1,2,4-triazol-4-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-(3,5-diphenyl-4H-1,2,4-triazol-4-yl)-
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- Inchi: 1S/C21H15N3O2/c25-21(26)17-13-7-8-14-18(17)24-19(15-9-3-1-4-10-15)22-23-20(24)16-11-5-2-6-12-16/h1-14H,(H,25,26)
- InChI Key: WGNLQMDXQSAFSJ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=CC=C1N1C(C2=CC=CC=C2)=NN=C1C1=CC=CC=C1
Experimental Properties
- Density: 1.25±0.1 g/cm3(Predicted)
- Melting Point: 318-320 °C(Solv: ethanol (64-17-5))
- Boiling Point: 601.3±57.0 °C(Predicted)
- pka: 3.40±0.36(Predicted)
Benzoic acid, 2-(3,5-diphenyl-4H-1,2,4-triazol-4-yl)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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